4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4-(6-methylpyridin-3-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H14N2O2/c1-7-2-3-8(4-13-7)9-5-12-6-10(9)11(14)15/h2-4,9-10,12H,5-6H2,1H3,(H,14,15)
• InChI Key: CHNHEQKZUUCQMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2CNCC2C(=O)O

Description

4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolidine ring substituted with a carboxylic acid group at position 3 and a 6-methylpyridin-3-yl group at position 3. Its molecular formula is C₁₁H₁₄N₂O₂ (MW: 206.25 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, starting from 6-methylpyridine-3-carboxylic acid, the compound can be synthesized through a series of steps involving protection, functional group transformation, and cyclization reactions .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts, solvents, and specific temperature and pressure conditions to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its reactivity and properties.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing biological pathways. The exact mechanism depends on the specific application and target molecule .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Key structural analogs differ in substituents on the pyrrolidine ring or pyridine moiety, influencing electronic properties, solubility, and reactivity:

Compound Name	Substituents (Position 4)	Molecular Formula	MW (g/mol)	Yield (%)	Purity (%)	Key Features
4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid	6-Methylpyridin-3-yl	C₁₁H₁₄N₂O₂	206.25	N/A	N/A	Balanced lipophilicity, pyridine H-bonding
(±)-3-{[3-(4-Ethoxyphenyl)ureido]methyl}-1-methyl-4-(1-methyl-1H-pyrrol-2-yl)pyrrolidine-3-carboxylic acid	1-Methyl-1H-pyrrol-2-yl + ureido	C₂₁H₂₈N₄O₄	400.47	62	16	Low purity; ureido enhances H-bonding
(±)-4-(4-Methoxyphenyl)-1-methyl-3-[(3-phenylureido)methyl]pyrrolidine-3-carboxylic acid	4-Methoxyphenyl + phenylureido	C₂₁H₂₅N₃O₄	383.44	60	99	High purity; methoxy improves solubility
BOC-(±)-trans-4-(2-Iodophenyl)pyrrolidine-3-carboxylic acid	2-Iodophenyl (BOC-protected)	C₁₆H₂₀INO₄	417.25	N/A	N/A	Bulky iodine; BOC enhances stability
4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-6-carboxylic acid	Extended fused heterocyclic system	C₂₅H₂₁N₅O₂	447.47	N/A	98	High complexity; potential π-π interactions

Key Observations :

• Substituent Impact : Electron-withdrawing groups (e.g., trifluoromethyl in ) increase acidity, while methoxy ( ) or morpholine ( ) groups enhance solubility.
• Synthetic Efficiency : Yields vary significantly (49–68%), with purity influenced by substituent complexity. For example, methylpyrrole derivatives ( ) exhibit low purity (16%), likely due to steric hindrance during synthesis.

Functional Group Contributions

• Pyridine vs. Pyrimidine : The 6-methylpyridine group in the main compound offers moderate hydrophobicity and π-stacking capacity, whereas pyrimidine analogs (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid, ) exhibit stronger electron-withdrawing effects.
• Carboxylic Acid Derivatives : Esterified or BOC-protected analogs ( ) are synthetically versatile but require deprotection for biological activity.

Stability and Reactivity

• BOC Protection : Compounds like BOC-(trans)-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid ( ) resist degradation during synthesis but require acidic conditions for deprotection.
• Halogenated Analogs : Iodo- or bromo-substituted derivatives ( ) may undergo nucleophilic substitution, enabling further functionalization.

Biological Activity

4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound features a pyrrolidine ring substituted with a carboxylic acid group and a 6-methylpyridin-3-yl moiety. Its molecular formula is C$_{12}$H$_{14}$N$_2$O$_2$, with a molecular weight of approximately 218.25 g/mol. The unique structural characteristics contribute to its interactions with various biological targets.

Biological Activity Overview

Research indicates that 4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid exhibits significant biological activity, particularly as an enzyme inhibitor and modulator of metabolic pathways. Its interactions with specific enzymes and receptors are crucial for understanding its therapeutic potential.

• Enzyme Inhibition : The compound has been shown to selectively inhibit certain enzymes, which can be relevant in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, studies have indicated its potential to modulate the activity of glutamate receptors, which are implicated in neurological functions .
• Receptor Binding : The compound's structure allows it to bind selectively to various receptors, influencing signaling pathways that are critical in disease progression. This binding affinity has been explored in the context of endothelin receptor antagonism, showcasing its role in cardiovascular health .

Case Studies

• Anticancer Activity : A study reported that derivatives of pyrrolidine-3-carboxylic acids, including 4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid, demonstrated cytotoxic effects against various cancer cell lines, including breast adenocarcinoma (MCF-7) and leukemia (CEM-13). These compounds induced apoptosis in a dose-dependent manner .
• Neurological Applications : Research has highlighted the potential of this compound as a therapeutic agent for neurological disorders due to its ability to modulate neurotransmitter systems. Its effects on glutamate receptors suggest a possible application in conditions such as Alzheimer's disease .

Data Tables

Biological Activity	Target	Effect	Reference
Enzyme Inhibition	Glutamate Receptors	Modulation of neurotransmission
Cytotoxicity	Cancer Cell Lines	Induction of apoptosis
Receptor Antagonism	Endothelin Receptors	Cardiovascular effects

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4-(6-Methylpyridin-3-yl)pyrrolidine-3-carboxylic acid, and how do reaction conditions influence yield?

• Methodology : Synthesis often involves multi-step heterocyclic chemistry. A plausible route includes:

• Step 1 : Condensation of 6-methylnicotinaldehyde with a pyrrolidine precursor (e.g., proline derivatives) under basic conditions .
• Step 2 : Cyclization using catalysts like Pd or Cu in solvents such as DMF or toluene, optimized for regioselectivity .
• Step 3 : Carboxylic acid functionalization via oxidation of a methyl group (e.g., using KMnO₄ or Ru-based catalysts) .
  • Key Variables : Catalyst choice (Pd vs. Cu), solvent polarity, and temperature. For example, DMF enhances cyclization efficiency but may require post-synthesis purification to remove residual solvent .

Q. How can researchers confirm the structural identity and purity of this compound?

• Analytical Workflow :

• NMR Spectroscopy : ¹H/¹³C NMR to verify pyrrolidine ring conformation and pyridine substituent placement .
• XRD : Single-crystal X-ray diffraction for absolute stereochemical confirmation, particularly for the pyrrolidine ring .
• HPLC-MS : Purity assessment (>95% recommended for biological studies) with reverse-phase C18 columns and ESI-MS for molecular ion detection .
  • Challenges : Residual solvents (e.g., DMF) may interfere with NMR; rigorous drying or alternative solvents (e.g., THF) are advised .

Q. What are the stability considerations for this compound under different storage conditions?

• Stability Profile :

• Temperature : Store at –20°C in inert atmosphere (argon) to prevent oxidation of the carboxylic acid group .
• pH Sensitivity : The compound may undergo decarboxylation under strongly acidic (pH < 2) or basic (pH > 10) conditions. Buffered solutions (pH 6–8) are optimal for aqueous studies .

Advanced Research Questions

Q. How can computational modeling guide the design of derivatives targeting specific enzymes (e.g., kinases or proteases)?

• Approach :

• Docking Studies : Use software like AutoDock Vina to model interactions between the pyrrolidine-pyridine scaffold and active sites (e.g., ATP-binding pockets in kinases) .
• QM/MM Simulations : Assess electronic effects of substituents (e.g., methyl group at C6) on binding affinity .
  • Validation : Compare predicted binding energies with experimental IC₅₀ values from enzymatic assays .

Q. What strategies resolve contradictions in reported biological activity data for this compound?

• Case Example : If one study reports anticancer activity (e.g., autophagy induction) while another shows no effect:

• Experimental Replication : Standardize cell lines (e.g., PC3 for prostate cancer) and assay conditions (e.g., 72-hour exposure at 10 μM) .
• Metabolic Stability Check : Verify compound integrity in cell media via LC-MS to rule out degradation .
  • Statistical Analysis : Use ANOVA to assess batch-to-batch variability in biological responses .

Q. How can researchers optimize the compound’s pharmacokinetic properties without altering its core structure?

• Strategies :

• Prodrug Design : Esterify the carboxylic acid group (e.g., ethyl ester) to enhance membrane permeability, with in vivo hydrolysis to release the active form .
• Salt Formation : Prepare sodium or lysine salts to improve aqueous solubility for IV administration .
  • In Vivo Validation : Monitor plasma half-life in rodent models using radiolabeled (¹⁴C) analogs .